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These application notes provide a detailed framework for simulating the clinical application and

performance of first-generation dental bonding agents. The protocols are designed to replicate

the historical context and material properties of these early adhesives, offering a baseline for

comparative studies and the development of novel dental materials.

Introduction to First-Generation Bonding Agents
First-generation dental bonding agents, introduced in the 1960s, represented the initial

attempts to achieve adhesion between restorative resins and tooth structure.[1][2] These

systems were primarily based on a surface-active comonomer, N-phenylglycine-glycidyl

methacrylate (NPG-GMA).[1][3] The primary mechanism of action was intended to be a

chemical bond with the calcium ions in the hydroxyapatite of the tooth.[3]

Commercially available as products like Cervident by SS White, these bonding agents were

characterized by their low bond strengths, typically ranging from 1 to 3 MPa, and high rates of

clinical failure. They were applied without a prior etching step on the dentin, relying on the

inherent, albeit weak, chemical interaction.[1] Understanding the application and limitations of

these foundational materials is crucial for appreciating the advancements in adhesive dentistry.
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The key active ingredient in first-generation bonding agents was N-phenylglycine-glycidyl

methacrylate (NPG-GMA). This bifunctional molecule was designed with a methacrylate group

to copolymerize with the restorative resin and a glycine-phenyl group intended to chelate with

the calcium on the tooth surface.[3]

The underlying principle was the formation of an ionic bond between the carboxyl group of the

NPG-GMA and the calcium ions present in the hydroxyapatite of the enamel and dentin.

However, this chemical bond was weak and susceptible to hydrolytic degradation in the oral

environment, which contributed significantly to the poor long-term clinical success of these

adhesives.

Quantitative Data Summary
The performance of first-generation bonding agents was consistently poor in laboratory and

clinical evaluations. The following table summarizes the typical bond strength values reported

for these materials.

Performance Metric Typical Value Reference

Shear Bond Strength to Dentin 1 - 3 MPa

Clinical Failure Rate (reported

in some studies)
High

Experimental Protocols
The following protocols are designed to simulate the evaluation of first-generation bonding

agents as would have been conducted in the era of their use.

Protocol for Shear Bond Strength (SBS) Testing
This protocol outlines the methodology for determining the shear bond strength of a simulated

first-generation bonding agent to a dentin substrate.

Materials and Equipment:

Extracted, caries-free human molars
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Low-speed diamond saw

600-grit silicon carbide paper

Simulated first-generation bonding agent (e.g., a solution of NPG-GMA)

Restorative composite resin

Mounting jigs

Universal testing machine with a shear loading fixture

Microscope for failure mode analysis

Procedure:

Tooth Preparation: a. Embed the extracted molars in acrylic resin, leaving the occlusal

surface exposed. b. Using a low-speed diamond saw, remove the occlusal enamel to expose

a flat dentin surface. c. Grind the exposed dentin surface with 600-grit silicon carbide paper

under water cooling for 60 seconds to create a standardized smear layer. d. Thoroughly rinse

the dentin surface with water and gently air-dry, avoiding desiccation.

Application of Bonding Agent: a. Apply a thin layer of the simulated first-generation bonding

agent to the prepared dentin surface using a micro-brush. b. Allow the bonding agent to

remain on the surface for the manufacturer's recommended time (if available) or a

standardized period (e.g., 30 seconds). c. Gently air-thin the bonding agent to evaporate any

solvent, but do not light-cure (as these were typically self-curing or chemically cured with the

restorative resin).

Composite Placement: a. Place a cylindrical mold (e.g., 3 mm diameter, 2 mm height) onto

the bonded dentin surface. b. Fill the mold with the restorative composite resin in a single

increment. c. Light-cure the composite resin according to the manufacturer's instructions.

Specimen Storage: a. Store the bonded specimens in distilled water at 37°C for 24 hours.

Shear Bond Strength Testing: a. Mount the specimen in the universal testing machine with

the bonded interface parallel to the direction of the applied force. b. Apply a shear force to
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the base of the composite cylinder at a crosshead speed of 0.5 mm/minute until failure

occurs. c. Record the load at failure in Newtons (N).

Data Calculation and Analysis: a. Calculate the shear bond strength in megapascals (MPa)

by dividing the failure load (N) by the bonded area (mm²). b. Examine the debonded surfaces

under a microscope to determine the mode of failure (adhesive, cohesive in dentin, or

cohesive in resin).

Protocol for Microleakage Evaluation
This protocol describes a method for assessing the marginal sealing ability of first-generation

bonding agents using a dye penetration technique.

Materials and Equipment:

Extracted, caries-free human premolars

High-speed dental handpiece and burs

Simulated first-generation bonding agent

Restorative composite resin

Nail varnish

5% methylene blue dye solution

Low-speed diamond saw

Stereomicroscope

Procedure:

Cavity Preparation: a. Prepare standardized Class V cavities on the buccal surface of the

extracted premolars, with the occlusal margin in enamel and the gingival margin in dentin.

Restoration: a. Apply the simulated first-generation bonding agent to the cavity preparation

according to the protocol described in 4.1.2. b. Restore the cavity with the composite resin,
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incrementally if necessary, and light-cure each increment. c. Finish and polish the

restoration.

Specimen Sealing and Dye Immersion: a. Seal the apex of each tooth with composite resin.

b. Apply two coats of nail varnish to the entire tooth surface, except for 1 mm around the

restoration margins. c. Immerse the teeth in a 5% methylene blue dye solution for 24 hours

at 37°C.

Sectioning and Evaluation: a. Rinse the teeth thoroughly to remove excess dye. b. Embed

the teeth in acrylic resin and section them longitudinally through the center of the restoration

using a low-speed diamond saw. c. Examine the sections under a stereomicroscope at 20x

magnification.

Scoring of Microleakage: a. Score the extent of dye penetration at the enamel and dentin

margins according to the following criteria:

0: No dye penetration.
1: Dye penetration up to one-third of the cavity depth.
2: Dye penetration up to two-thirds of the cavity depth.
3: Dye penetration to the full depth of the cavity wall.
4: Dye penetration along the axial wall.
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Caption: Bonding mechanism of NPG-GMA to dentin and composite resin.

Experimental Workflow for Shear Bond Strength Testing

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1199867?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tooth Preparation
(Expose Dentin)

Apply First-Generation
Bonding Agent

Place Composite
Resin Cylinder

Store in Water
(24h, 37°C)

Shear Bond Strength Test
(Universal Testing Machine)

Data Analysis
(Calculate MPa)

Failure Mode
Analysis (Microscopy)

Click to download full resolution via product page

Caption: Workflow for evaluating the shear bond strength of first-generation bonding agents.
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Caption: Relationship between the properties of first-generation bonding agents and their

clinical performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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